Cas no 1824366-25-7 (Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester)

• Product Name: Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester
• CAS No: 1824366-25-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 4919563
• Update Time: 2025-06-14

Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester
• Ethyl octahydro-1,6-naphthyridine-6(2H)-carboxylate
• Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester

• Inchi： 1S/C11H20N2O2/c1-2-15-11(14)13-7-5-10-9(8-13)4-3-6-12-10/h9-10,12H,2-8H2,1H3
• InChI Key： XJACCJHORRQXAX-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC2C(C1)CCCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1
• Topological Polar Surface Area: 41.6

Additional information on Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester

Recent Advances in the Study of Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester (CAS: 1824366-25-7)

Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester (CAS: 1824366-25-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications.

The compound's structural framework, featuring a fused naphthyridine ring system, offers a promising template for the design of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. Researchers employed a multi-step synthetic route to derivatize the core structure, yielding analogs with enhanced binding affinity and selectivity for GABA_A receptors. These findings suggest potential applications in the treatment of anxiety and epilepsy.

In addition to its neurological applications, Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester has shown promise in antimicrobial research. A recent ACS Infectious Diseases publication reported its incorporation into novel quinolone hybrids, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to enhance membrane permeability and inhibit bacterial DNA gyrase.

From a synthetic chemistry perspective, advancements have been made in the scalable production of this compound. A 2024 Organic Process Research & Development article detailed an optimized catalytic hydrogenation protocol that improves yield and reduces byproduct formation. This methodological improvement addresses previous challenges in large-scale synthesis, paving the way for more extensive pharmacological evaluation.

The compound's pharmacokinetic properties have also been investigated. Preclinical studies using radiolabeled analogs (CAS: 1824366-25-7) revealed favorable blood-brain barrier penetration and metabolic stability in rodent models. These characteristics, combined with its low cytotoxicity profile, position it as an attractive candidate for further drug development.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary work has demonstrated successful conjugation with nanoparticle carriers, suggesting applications in precision medicine approaches for neurological and oncological indications. The unique stereochemistry of the naphthyridine core may enable selective interactions with biological targets, though this requires further validation.

In conclusion, Octahydro-1,6-naphthyridine-6(2H)-carboxylic acid ethyl ester (CAS: 1824366-25-7) represents a multifaceted tool in medicinal chemistry with demonstrated applications in CNS drug discovery and antimicrobial development. Continued research into its structure-activity relationships and mechanism of action will likely uncover additional therapeutic opportunities. The compound's versatility and recent synthetic advances underscore its growing importance in pharmaceutical research.